Cas no 1804002-53-6 (Methyl 2-(aminomethyl)-4-(difluoromethyl)-3-(trifluoromethoxy)pyridine-6-acetate)

• Product Name: Methyl 2-(aminomethyl)-4-(difluoromethyl)-3-(trifluoromethoxy)pyridine-6-acetate
• CAS No: 1804002-53-6
• MF: C₁₁H₁₁F₅N₂O₃
• MW: 314.208660364151
• CID: 4844972
• Update Time: 2025-06-08

Methyl 2-(aminomethyl)-4-(difluoromethyl)-3-(trifluoromethoxy)pyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(aminomethyl)-4-(difluoromethyl)-3-(trifluoromethoxy)pyridine-6-acetate

• Inchi： 1S/C11H11F5N2O3/c1-20-8(19)3-5-2-6(10(12)13)9(7(4-17)18-5)21-11(14,15)16/h2,10H,3-4,17H2,1H3
• InChI Key： ISIQMSBRNSZGKY-UHFFFAOYSA-N
• SMILES： FC(C1C=C(CC(=O)OC)N=C(CN)C=1OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 353
• XLogP3: 1.4
• Topological Polar Surface Area: 74.4

Additional information on Methyl 2-(aminomethyl)-4-(difluoromethyl)-3-(trifluoromethoxy)pyridine-6-acetate

Comprehensive Overview of Methyl 2-(aminomethyl)-4-(difluoromethyl)-3-(trifluoromethoxy)pyridine-6-acetate (CAS No. 1804002-53-6)

The compound Methyl 2-(aminomethyl)-4-(difluoromethyl)-3-(trifluoromethoxy)pyridine-6-acetate (CAS No. 1804002-53-6) is a highly specialized pyridine derivative that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. Its unique structural features, including the presence of difluoromethyl and trifluoromethoxy groups, make it a valuable intermediate for the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological targets with high specificity.

In recent years, the demand for fluorinated compounds like Methyl 2-(aminomethyl)-4-(difluoromethyl)-3-(trifluoromethoxy)pyridine-6-acetate has surged due to their enhanced metabolic stability and lipophilicity. These properties are critical in the development of next-generation pharmaceuticals and agrochemicals. The compound's CAS No. 1804002-53-6 is frequently searched in scientific databases, reflecting its growing importance in industrial and academic research. Its synthesis and applications are often discussed in the context of green chemistry and sustainable synthesis, aligning with global trends toward environmentally friendly practices.

One of the most intriguing aspects of Methyl 2-(aminomethyl)-4-(difluoromethyl)-3-(trifluoromethoxy)pyridine-6-acetate is its role in the development of crop protection agents. The difluoromethyl and trifluoromethoxy moieties contribute to its efficacy against pests and pathogens, making it a promising candidate for innovative agrochemical formulations. This aligns with the increasing focus on food security and sustainable agriculture, topics that dominate current discussions in both scientific and public forums.

From a synthetic chemistry perspective, the compound's pyridine core offers versatility in functionalization, enabling the creation of diverse derivatives with tailored properties. Researchers are exploring its potential in catalysis and material science, where its unique electronic properties could lead to breakthroughs in organic electronics and photonics. The compound's CAS No. 1804002-53-6 is often associated with patents and publications highlighting its utility in cutting-edge technologies.

In conclusion, Methyl 2-(aminomethyl)-4-(difluoromethyl)-3-(trifluoromethoxy)pyridine-6-acetate (CAS No. 1804002-53-6) represents a fascinating intersection of chemistry, biology, and technology. Its multifaceted applications, from drug discovery to agrochemical innovation, underscore its relevance in addressing some of the most pressing challenges of our time. As research continues to unveil its full potential, this compound is poised to play a pivotal role in shaping the future of science and industry.